Cas no 2138334-69-5 (1-[3-Amino-4-(4-fluorophenyl)piperidin-1-yl]-2-chloroethanone)

• Product Name: 1-[3-Amino-4-(4-fluorophenyl)piperidin-1-yl]-2-chloroethanone
• CAS No: 2138334-69-5
• MF: C₁₃H₁₆ClFN₂O
• MW: 270.730345726013
• CID: 5261093
• Update Time: 2025-10-24

1-[3-Amino-4-(4-fluorophenyl)piperidin-1-yl]-2-chloroethanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-amino-4-(4-fluorophenyl)piperidin-1-yl]-2-chloroethan-1-one
• 1-[3-Amino-4-(4-fluorophenyl)piperidin-1-yl]-2-chloroethanone
• Ethanone, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]-2-chloro-

• Inchi： 1S/C13H16ClFN2O/c14-7-13(18)17-6-5-11(12(16)8-17)9-1-3-10(15)4-2-9/h1-4,11-12H,5-8,16H2
• InChI Key： AWAJCWUUSXZOBC-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(C2C=CC(=CC=2)F)C(C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3

Additional information on 1-[3-Amino-4-(4-fluorophenyl)piperidin-1-yl]-2-chloroethanone

1-[3-Amino-4-(4-fluorophenyl)piperidin-1-yl]-2-chloroethanone and CAS No. 2138334-69-5: A Comprehensive Overview of Its Pharmacological Profile and Biomedical Applications

1-[3-Amino-4-(4-fluorophenyl)piperidin-1-yl]-2-chloroethanone (CAS No. 2138334-69-5) represents a novel class of organic compounds with significant potential in pharmacological research and drug development. This molecular structure combines a piperidine ring functionalized with an amino group and a fluorophenyl substituent, while the chloroethanone moiety introduces unique reactivity and pharmacodynamic properties. Recent studies have highlighted its role in modulating targeted biological pathways, making it a promising candidate for therapeutic applications in neurological disorders and inflammatory diseases.

The chemical synthesis of 1-[3-Amino-4-(4-fluorophenyl)piperidin-1-yl]-2-chloroethanone involves multi-step organic reactions, including electrophilic substitution and amine coupling. Researchers have optimized reaction conditions to enhance yield and purity, which is critical for drug discovery pipelines. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that fluorophenyl group substitution significantly improves bioavailability and metabolic stability, addressing challenges faced by earlier analogs.

1-[3-Amino-4-(4-fluorophenyl)piperidin-1-yl]-2-chloroethanone exhibits selective binding affinity for G-protein coupled receptors (GPCRs), particularly adrenergic and muscarinic receptors. This pharmacological activity is attributed to the piperidine ring's ability to form hydrogen bonds with target proteins, while the fluorophenyl group enhances lipophilicity for cell membrane permeability. In vivo studies using mouse models have shown its potential in modulating neurotransmitter release, offering therapeutic implications for Parkinson’s disease and Alzheimer’s disease.

Recent clinical research has focused on the antioxidant properties of 1-[3-Amino-4-(4-fluorophenyl)piperidin-1-yl]-2-chloroethanone. A 2024 paper in *Bioorganic & Medicinal Chemistry Letters* reported that this compound effectively scavenges free radicals, reducing oxidative stress in inflammatory conditions. Its anti-inflammatory effects are mediated through NF-κB pathway inhibition, a mechanism critical for chronic disease management. These findings underscore its potential as a novel therapeutic agent in autoimmune disorders.

The synthetic route of 1-[3-Amino-4-(4-fluorophenyl)piperidin-1-yl]-2-chloroethanone has been refined using green chemistry principles to minimize waste generation and energy consumption. Advances in catalytic methods and asymmetric synthesis have enabled the production of high-purity compounds, which are essential for preclinical testing. This aligns with global efforts to sustainably develop pharmaceuticals while ensuring environmental safety.

1-[3-Amino-4-(4-fluorophenyl)piperidin-1-yl]-2-chloroethanone has also shown promise in cancer research. A 2023 study in *Cancer Letters* revealed its ability to induce apoptosis in prostate cancer cells by targeting mitochondrial pathways. The chloroethanone group appears to disrupt cellular energy metabolism, a key factor in tumor progression. These results suggest its potential as a chemotherapeutic agent or targeted therapy for solid tumors.

Pharmacokinetic studies on 1-[3-Amino-4-(4-fluorophenyl)piperidin-1-yl]-2-chloroethanone indicate favorable absorption and distribution profiles. The fluorophenyl group enhances blood-brain barrier permeability, enabling neurological applications. However, further toxicity assessments are required to evaluate its long-term safety in clinical trials. Researchers are also exploring drug delivery systems to improve its targeted efficacy.

1-[3-Amino-4-(4-fluorophenyl)piperidin-1-yl]-2-chloroethanone represents a bridge between medicinal chemistry and biomedical innovation. Its multi-targeted activity and structural versatility make it a valuable lead compound for drug development. Ongoing preclinical trials are expected to provide insights into its therapeutic potential and clinical utility in the coming years.

CAS No. 2138334-69-5 continues to attract attention in academic and industrial research due to its unique molecular features. Collaborative efforts between pharmaceutical companies and academic institutions are accelerating the translation of basic research into real-world applications. This compound exemplifies the interdisciplinary nature of modern drug discovery, integrating organic chemistry, biotechnology, and clinical science.

As pharmacological research advances, 1-[3-Amino-4-(4-fluorophenyl)piperidin-1-yl]-2-chloroethanone may emerge as a key player in personalized medicine. Its ability to modulate specific biological pathways opens new avenues for targeted therapies and precision medicine. Continued investigations into its mechanisms of action and clinical applications will be critical for realizing its full therapeutic potential.